Cas no 89270-14-4 (1H-Pyrazole-4-carboxylic acid, 3-butyl-5-methyl-, methyl ester)

1H-Pyrazole-4-carboxylic acid, 3-butyl-5-methyl-, methyl ester structure
89270-14-4 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-butyl-5-methyl-, methyl ester
CAS No:89270-14-4
MF:C10H16N2O2
MW:196.246242523193
CID:605885
PubChem ID:71323289
Update Time:2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-butyl-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-butyl-5-methyl-, methyl ester
    • methyl 3-butyl-5-methyl-1H-pyrazole-4-carboxylate
    • DTXSID80752893
    • 89270-14-4
    • Inchi: 1S/C10H16N2O2/c1-4-5-6-8-9(10(13)14-3)7(2)11-12-8/h4-6H2,1-3H3,(H,11,12)
    • InChI Key: NRSFOWSOLLFCTI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C)NN=C1CCCC)=O

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų
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